Cas no 2228560-81-2 ((4-bromo-2-fluoro-6-methoxyphenyl)hydrazine)

• Product Name: (4-bromo-2-fluoro-6-methoxyphenyl)hydrazine
• CAS No: 2228560-81-2
• MF: C₇H₈BrFN₂O
• MW: 235.053624153137
• CID: 6395384
• PubChem ID: 165683634
• Update Time: 2025-05-21

(4-bromo-2-fluoro-6-methoxyphenyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• (4-bromo-2-fluoro-6-methoxyphenyl)hydrazine
• EN300-1924815
• 2228560-81-2
• Hydrazine, (4-bromo-2-fluoro-6-methoxyphenyl)-

• Inchi： 1S/C7H8BrFN2O/c1-12-6-3-4(8)2-5(9)7(6)11-10/h2-3,11H,10H2,1H3
• InChI Key： QNSFWVCQKHRRMV-UHFFFAOYSA-N
• SMILES： N(C1=C(OC)C=C(Br)C=C1F)N

Computed Properties

• Exact Mass: 233.98040g/mol
• Monoisotopic Mass: 233.98040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• Density: 1.673±0.06 g/cm3(Predicted)
• Boiling Point: 249.8±40.0 °C(Predicted)
• pka: 4.36±0.33(Predicted)

Additional information on (4-bromo-2-fluoro-6-methoxyphenyl)hydrazine

Compound CAS No 2228560-81-2: (4-Bromo-2-Fluoro-6-Methoxyphenyl)Hydrazine

Compound CAS No 2228560-81-2, commonly referred to as (4-Bromo-2-Fluoro-6-Methoxyphenyl)Hydrazine, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a hydrazine group attached to a substituted phenyl ring. The phenyl ring is further substituted with bromine, fluorine, and methoxy groups at specific positions, making it a valuable molecule for research and development in drug discovery, material science, and analytical chemistry.

Recent advancements in chemical synthesis have enabled the precise synthesis of (4-Bromo-2-Fluoro-6-Methoxyphenyl)Hydrazine, allowing researchers to explore its potential in diverse applications. The compound's structure provides a platform for studying the effects of substituents on the reactivity and stability of hydrazine derivatives. For instance, the presence of electron-withdrawing groups like bromine and fluorine can influence the compound's ability to participate in various chemical reactions, such as nucleophilic substitutions or reductions.

In the field of medicinal chemistry, (4-Bromo-2-Fluoro-6-Methoxyphenyl)Hydrazine has shown promise as a precursor for developing bioactive molecules. Its ability to form stable bonds with other functional groups makes it an ideal candidate for designing drugs targeting specific biological pathways. Recent studies have highlighted its potential in anti-cancer drug development, where the compound's substituents play a critical role in modulating its pharmacokinetic properties.

The methoxy group attached to the phenyl ring contributes to the compound's solubility and bioavailability, which are crucial factors in drug delivery systems. Additionally, the bromine and fluorine substituents enhance the molecule's stability, making it suitable for long-term storage and use in various chemical processes. Researchers have also explored the use of this compound in synthesizing advanced materials, such as coordination polymers and metal-organic frameworks (MOFs), where its functional groups can act as binding sites for metal ions.

From an analytical perspective, (4-Bromo-2-Fluoro-6-Methoxyphenyl)Hydrazine serves as a valuable tool for studying reaction mechanisms involving hydrazines. Its distinct reactivity patterns provide insights into how substituents influence the behavior of similar compounds. For example, studies have demonstrated that the fluorine substituent can accelerate certain reactions by polarizing bonds and increasing electrophilicity.

Moreover, advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of (4-Bromo-2-Fluoro-6-Methoxyphenyl)Hydrazine with high accuracy. These computational models have been instrumental in optimizing synthesis routes and predicting potential applications before experimental validation. Such approaches not only save time but also reduce costs associated with trial-and-error methods.

In conclusion, Compound CAS No 2228560-81-2, or (4-Bromo-2-Fluoro-6-Methoxyphenyl)Hydrazine, represents a significant advancement in organic chemistry due to its versatile structure and wide-ranging applications. Its role in drug discovery, material science, and analytical chemistry underscores its importance as a valuable research tool. As research continues to uncover new potentials for this compound, it is poised to make even greater contributions to scientific progress.